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Introduction
CAS number 21260-41-3 identifies the chemical compound 7-Hydroxy-2,3-dihydro-1H-

cyclopenta[c]chromen-4-one. This molecule serves as a crucial scaffold in medicinal chemistry,

particularly in the development of steroid sulfatase (STS) inhibitors. STS is a key enzyme in the

biosynthesis of active estrogens and androgens, making it a significant target for therapies

against hormone-dependent cancers. The precise structural confirmation of this foundational

molecule is paramount for the rational design and synthesis of novel therapeutic agents. This

guide provides a comprehensive overview of the structure elucidation of 7-Hydroxy-2,3-

dihydro-1H-cyclopenta[c]chromen-4-one, detailing the synthetic pathway and the spectroscopic

methods used for its characterization.

Synthesis and Structure Confirmation
The structure of 7-Hydroxy-2,3-dihydro-1H-cyclopenta[c]chromen-4-one is elucidated through a

combination of its synthetic route and detailed spectroscopic analysis. The primary method for

its synthesis is the Pechmann condensation, a classic reaction for the formation of coumarins.
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Synthesis of 7-Hydroxy-2,3-dihydro-1H-cyclopenta[c]chromen-4-one

The synthesis involves the acid-catalyzed reaction of resorcinol with methyl 2-

cyclopentanonecarboxylate.[1]

Materials:

Resorcinol

Methyl 2-cyclopentanonecarboxylate

Concentrated Sulfuric Acid (H₂SO₄)

Ethanol

Procedure:

A mixture of resorcinol and methyl 2-cyclopentanonecarboxylate is cooled in an ice bath.

Concentrated sulfuric acid is added dropwise to the cooled mixture with constant stirring,

maintaining a low temperature.

After the addition is complete, the reaction mixture is allowed to warm to room temperature

and stirred for an extended period (typically several hours to overnight) to ensure the

completion of the condensation reaction.

The reaction mixture is then carefully poured into ice-cold water, resulting in the precipitation

of the crude product.

The precipitate is collected by filtration, washed thoroughly with water to remove any

remaining acid, and then dried.

The crude product is purified by recrystallization from a suitable solvent, such as ethanol, to

yield pure 7-Hydroxy-2,3-dihydro-1H-cyclopenta[c]chromen-4-one.
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The definitive confirmation of the chemical structure of CAS 21260-41-3 is achieved through a

combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR)

spectroscopy and Mass Spectrometry (MS). While specific experimental spectra for CAS

21260-41-3 are not publicly available in the searched literature, the following data is

representative of closely related 4-methylcoumarin analogs and illustrates the expected

spectral characteristics for structure confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (Proton NMR): This technique provides information about the number and types of

hydrogen atoms in the molecule and their connectivity. The expected signals for 7-Hydroxy-

2,3-dihydro-1H-cyclopenta[c]chromen-4-one would include distinct peaks for the aromatic

protons, the protons of the cyclopentane ring, and the hydroxyl proton. The chemical shifts,

splitting patterns (multiplicity), and integration values of these signals are crucial for

assigning them to specific protons in the structure.

¹³C NMR (Carbon-13 NMR): This method identifies the different carbon environments within

the molecule. The spectrum would show characteristic signals for the carbonyl carbon of the

lactone, the aromatic carbons, and the aliphatic carbons of the cyclopentane ring.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight of the compound and can

provide information about its fragmentation pattern, further confirming the structure. For 7-

Hydroxy-2,3-dihydro-1H-cyclopenta[c]chromen-4-one (molecular formula C₁₂H₁₀O₃), the

expected molecular ion peak [M]⁺ would be observed at an m/z (mass-to-charge ratio)

corresponding to its molecular weight of 202.21 g/mol .

Data Presentation
Table 1: Physicochemical Properties of CAS 21260-41-3
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Property Value

CAS Number 21260-41-3

IUPAC Name
7-Hydroxy-2,3-dihydro-1H-

cyclopenta[c]chromen-4-one

Molecular Formula C₁₂H₁₀O₃

Molecular Weight 202.21 g/mol

Note: The following spectroscopic data is illustrative for a closely related 7-hydroxy-4-

methylcoumarin and is intended to demonstrate the type of data used for structure elucidation.

Table 2: Illustrative ¹H NMR Data for a 7-Hydroxy-4-methylcoumarin Analog

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

10.52 s 1H -OH

7.57-7.59 d 1H Aromatic-H

6.78-6.81 m 1H Aromatic-H

6.70 d 1H Aromatic-H

6.12 s 1H Olefinic-H

2.36 s 3H -CH₃

Table 3: Illustrative ¹³C NMR Data for a 7-Hydroxy-4-methylcoumarin Analog
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Chemical Shift (δ, ppm) Assignment

161.62 C=O

160.77 Aromatic C-O

155.52 Aromatic C

153.12 Aromatic C

126.39 Aromatic C-H

113.40 Aromatic C-H

110.02 Aromatic C-H

108.37 Olefinic C-H

102.81 Aromatic C

18.25 -CH₃

Visualizations
Synthesis Pathway
The synthesis of 7-Hydroxy-2,3-dihydro-1H-cyclopenta[c]chromen-4-one is achieved through a

Pechmann condensation reaction. The following diagram illustrates the workflow of this

synthesis.
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Caption: Synthetic workflow for CAS 21260-41-3.

Structure Elucidation Logic
The logical flow for confirming the structure of a synthesized organic compound involves a

series of analytical steps.
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Caption: Logical flow of structure elucidation.

Conclusion
The structure of CAS 21260-41-3, 7-Hydroxy-2,3-dihydro-1H-cyclopenta[c]chromen-4-one, is

unequivocally established through its synthesis via the Pechmann condensation of resorcinol

and methyl 2-cyclopentanonecarboxylate, and confirmed by spectroscopic analysis. While

specific, publicly available raw spectral data for this exact compound is limited, the analysis of

closely related analogs provides a clear and reliable framework for its structural assignment.

This foundational knowledge is critical for the continued development of novel therapeutics

based on this versatile chemical scaffold.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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